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Compound of Interest

Compound Name: Thalirugidine

Cat. No.: B13412123 Get Quote

An In-depth Technical Guide to Thalirugidine
This technical guide provides a comprehensive overview of the known physical and chemical

properties of Thalirugidine, a naturally occurring bisbenzyltetrahydroisoquinoline alkaloid. The

information is intended for researchers, scientists, and professionals in the field of drug

development.

Chemical and Physical Properties
Thalirugidine is a complex alkaloid isolated from the roots of Thalictrum foliolosum[1][2]. While

some of its properties have been documented, specific quantitative data for several physical

characteristics are not readily available in the public domain.
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Property Value Source(s)

Molecular Formula C₃₉H₄₆N₂O₈ [3]

Molecular Weight 670.8 g/mol [4]

Monoisotopic Mass 670.32541643 Da [4]

Appearance
White crystal or crystalline

powder
[3]

Melting Point Not available [5][6]

Boiling Point Not available [5][6]

Solubility Not available [5]

Storage Condition 2-8°C [3]

Table 2: Chemical Identifiers of Thalirugidine
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Identifier Value Source(s)

IUPAC Name

(1S)-1-[[4-[5-[[(1S)-5-hydroxy-

6,7-dimethoxy-2-methyl-3,4-

dihydro-1H-isoquinolin-1-

yl]methyl]-2-

methoxyphenoxy]phenyl]methy

l]-6,7-dimethoxy-2-methyl-3,4-

dihydro-1H-isoquinolin-5-ol

[4]

CAS Number 64215-95-8 [3][7][8][9]

Canonical SMILES

CN1CCC2=C(C(=C(C=C2[C@

@H]1CC3=CC=C(C=C3)OC4=

C(C=CC(=C4)C[C@H]5C6=C

C(=C(C(=C6CCN5C)O)OC)OC

)OC)OC)OC)O

InChI

InChI=1S/C39H46N2O8/c1-

40-16-14-26-28(21-34(45-

4)38(47-6)36(26)42)30(40)18-

23-8-11-25(12-9-23)49-33-20-

24(10-13-32(33)44-3)19-31-

29-22-35(46-5)39(48-

7)37(43)27(29)15-17-

41(31)2/h8-13,20-22,30-31,42-

43H,14-19H2,1-

7H3/t30-,31-/m0/s1

InChIKey
DITCAWDOTGUOAZ-

CONSDPRKSA-N
[4]

Spectroscopic Data
Detailed spectroscopic data, including 1H NMR, 13C NMR, Infrared (IR), and Mass

Spectrometry (MS) spectra for Thalirugidine, are not available in the reviewed literature. The

structural elucidation of Thalirugidine and related alkaloids from Thalictrum foliolosum was

reportedly achieved using 1D and 2D NMR experiments, but the specific spectral data have not

been published in an accessible format[2][10].
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Experimental Protocols
Detailed, step-by-step experimental protocols for the isolation of Thalirugidine from Thalictrum

foliolosum are not fully described in the available literature. While its isolation has been

reported, the publications focus on the identification of a range of alkaloids from the plant rather

than providing a detailed methodology for a specific compound[2][11][12]. Furthermore, there

are no published reports on the total synthesis of Thalirugidine.

Biological Activity and Signaling Pathways
Thalirugidine is a member of the bisbenzyltetrahydroisoquinoline class of alkaloids[13].

Antioxidant Activity: Thalirugidine, along with other bisbenzyltetrahydroisoquinoline

alkaloids isolated from Thalictrum foliolosum, has demonstrated strong antioxidant activity in

the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assay[13].

Antiproliferative and Cytotoxic Activities: While not specified for Thalirugidine itself, other

isoquinoline alkaloids isolated from Thalictrum foliolosum have shown antiproliferative

activity against various cancer cell lines, including HL-60, PC-3, and MCF-7 cells[10][13].

The cytotoxic potential of Thalirugidine remains to be specifically investigated.

Currently, there is no information available regarding the specific mechanism of action or the

signaling pathways through which Thalirugidine exerts its biological effects.

Visualizations
Due to the lack of available data on signaling pathways or detailed experimental workflows

involving Thalirugidine, no diagrams can be generated at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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